3-(1,3-benzothiazol-2-ylamino)-1-(4-chlorophenyl)-2-propen-1-one

• IUPAC Name: (Z)-3-(1,3-benzothiazol-2-ylamino)-1-(4-chlorophenyl)prop-2-en-1-one
• InChI: InChI=1S/C16H11ClN2OS/c17-12-7-5-11(6-8-12)14(20)9-10-18-16-19-13-3-1-2-4-15(13)21-16/h1-10H,(H,18,19)/b10-9-
• InChI Key: HHLPRZWGFCZWDK-KTKRTIGZSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)NC=CC(=O)C3=CC=C(C=C3)Cl
• Isomeric SMILES: C1=CC=C2C(=C1)N=C(S2)N/C=C\C(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C16H11ClN2OS
• Molecular Weight: 314.8 g/mol

Description

3-(1,3-benzothiazol-2-ylamino)-1-(4-chlorophenyl)-2-propen-1-one, also known as BZP, is a synthetic compound that has been extensively studied for its potential applications in scientific research. BZP is a member of the benzothiazole family of compounds, which are known for their diverse range of biological activities.

Mechanism of Action

3-(1,3-benzothiazol-2-ylamino)-1-(4-chlorophenyl)-2-propen-1-one acts as a potent dopamine and serotonin releaser by inhibiting the reuptake of these neurotransmitters. This leads to an increase in their levels in the brain, which can have a wide range of effects on neuronal function. This compound has also been shown to interact with other neurotransmitter systems, including the noradrenergic and cholinergic systems.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are complex and depend on a variety of factors, including the dose, route of administration, and individual differences in metabolism. This compound has been shown to increase locomotor activity, induce hyperthermia, and produce rewarding effects in animal models. This compound has also been shown to produce neurotoxic effects in certain brain regions, particularly at high doses.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(1,3-benzothiazol-2-ylamino)-1-(4-chlorophenyl)-2-propen-1-one in lab experiments include its potent dopaminergic and serotonergic effects, which make it a valuable tool for studying the role of these neurotransmitters in the brain. This compound is also relatively easy to synthesize and has a high degree of purity when prepared correctly. The limitations of using this compound in lab experiments include its potential for neurotoxicity at high doses and its potential for abuse.

Future Directions

There are several future directions for research on 3-(1,3-benzothiazol-2-ylamino)-1-(4-chlorophenyl)-2-propen-1-one. One area of interest is the development of more selective dopamine and serotonin releasers that can be used to study the specific roles of these neurotransmitters in the brain. Another area of interest is the development of this compound analogs that have improved pharmacokinetic properties and reduced potential for toxicity. Finally, there is a need for further research on the potential therapeutic applications of this compound, particularly in the treatment of Parkinson's disease.

Synthesis Methods

The synthesis of 3-(1,3-benzothiazol-2-ylamino)-1-(4-chlorophenyl)-2-propen-1-one involves the reaction of 2-aminobenzothiazole with 4-chloroacetophenone in the presence of a base such as potassium carbonate. The reaction proceeds through the formation of an intermediate, which is then cyclized to yield this compound. The purity of the synthesized compound can be improved through recrystallization.

Scientific Research Applications

3-(1,3-benzothiazol-2-ylamino)-1-(4-chlorophenyl)-2-propen-1-one has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience. This compound has been shown to act as a potent dopamine and serotonin releaser, which makes it a valuable tool for studying the role of these neurotransmitters in the brain. This compound has also been studied for its potential applications in the treatment of Parkinson's disease, as it has been shown to improve motor function in animal models of the disease.